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This technical guide provides a comprehensive overview of the solubility of aluminum lactate
in aqueous and organic media. Due to a notable scarcity of precise quantitative solubility data

in publicly accessible literature, this document emphasizes the experimental methodologies

required to determine these values. The information presented herein is intended to equip

researchers with the foundational knowledge to assess the solubility of aluminum lactate for

applications in pharmaceutical and chemical research.

Solubility Profile of Aluminum Lactate
Aluminum lactate (Al(C₃H₅O₃)₃), the aluminum salt of lactic acid, is generally characterized as

a white, crystalline powder.[1] Its solubility is a critical parameter for its use in various

formulations, including cosmetics, pharmaceuticals, and as a precursor in chemical synthesis.

[1][2]

Aqueous Solubility
Aluminum lactate is widely reported to be soluble in water.[1][2][3][4] Some sources describe

it as "very soluble in cold water".[5][6][7][8] One manufacturer specifies the solubility at 20°C to

be in the range of 10 to 100 g/L.[9] Another specialty chemical supplier offers an aqueous

solution with a concentration of approximately 30%, indicating a high degree of solubility.[10]

The pH of a 1% aqueous solution is approximately 4, and for a 100 g/L solution, the pH is in the

range of 3.0 to 4.0 at 25°C.[8][9]
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Organic Solvent Solubility
Quantitative data on the solubility of aluminum lactate in common organic solvents such as

alcohols, ketones, and ethers is not readily available in the reviewed literature. One source

qualitatively states that a form of aluminum lactate is insoluble in alcohol and ether, while

being soluble in mineral spirits, hot oil, glycol, and chlorinated hydrocarbons.[11] However, the

prevalent form of aluminum lactate is generally considered water-soluble. The solubility in

organic solvents is expected to be significantly lower than in water due to the ionic nature of the

salt.

Quantitative Solubility Data
The following table summarizes the available quantitative and semi-quantitative solubility data

for aluminum lactate. The lack of extensive data highlights a significant knowledge gap and

underscores the need for empirical determination.

Solvent
Temperature
(°C)

Solubility (g/L) pH of Solution Source(s)

Water 20 10 - 100
~4 (for 1%

solution)
[9]

Water 25 Not Specified
3.0 - 4.0 (for 100

g/L solution)
[8]

Water Not Specified

~300 (as a 30%

aqueous

solution)

Not Specified [10]

Alcohol Not Specified Insoluble Not Applicable [11]

Ether Not Specified Insoluble Not Applicable [11]

Mineral Spirits Not Specified Soluble Not Applicable [11]

Hot Oil Not Specified Soluble Not Applicable [11]

Glycol Not Specified Soluble Not Applicable [11]

Chlorinated

Hydrocarbons
Not Specified Soluble Not Applicable [11]
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*Note: The qualitative data from this single source should be treated with caution as it also

contradicts the widely reported aqueous solubility.

Experimental Protocol for Solubility Determination
The following is a generalized, yet detailed, protocol for the determination of the solubility of

aluminum lactate in a given solvent. This protocol is a synthesis of standard laboratory

methods for solubility measurement.

Materials and Equipment
Aluminum Lactate (high purity)

Solvent of interest (e.g., deionized water, ethanol, methanol)

Analytical balance

Temperature-controlled shaker or water bath

Calibrated thermometer

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., spectrophotometer, HPLC, LC-MS)

Experimental Workflow Diagram
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Sampling & Analysis

Calculation & Result

Start

Weigh excess
Aluminum Lactate

Add known volume
of solvent

Equilibrate at constant
temperature with agitation

(e.g., 24-48 hours)

Allow solid to settle

Filter supernatant
(syringe filter)

Dilute sample for analysis

Quantify lactate concentration
(e.g., Spectrophotometry, HPLC)

Calculate solubility
(g/L or mol/L)

End
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Caption: A flowchart illustrating the key steps for determining the solubility of aluminum
lactate.

Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of aluminum lactate to a known volume of the solvent in a sealed

container (e.g., a flask or vial). The presence of undissolved solid is essential to ensure

saturation.

Place the container in a temperature-controlled shaker or water bath set to the desired

temperature.

Equilibration:

Agitate the mixture for a sufficient period to ensure equilibrium is reached. A period of 24

to 48 hours is typically recommended.

Periodically check for the continued presence of undissolved solid.

Sample Collection and Preparation:

Once equilibrium is established, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter (e.g., 0.45 µm) into a clean, dry

container. This step is critical to remove any suspended solid particles.

Accurately dilute the filtered sample with the solvent to a concentration that falls within the

linear range of the chosen analytical method.

Quantification of Dissolved Aluminum Lactate
The concentration of aluminum lactate in the diluted, filtered sample can be determined by

quantifying either the aluminum ion or the lactate ion. Quantification of the lactate anion is often

more straightforward.
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3.4.1 Enzymatic-Spectrophotometric Method for Lactate Quantification

This method is based on the enzymatic oxidation of lactate to pyruvate, which is coupled to the

reduction of NAD⁺ to NADH. The resulting NADH can be quantified by its absorbance at 340

nm.

Reagents:

Lactate dehydrogenase (LDH) enzyme

Nicotinamide adenine dinucleotide (NAD⁺)

Glycine buffer solution

L-Lactic acid standard solutions

Procedure:

Prepare a series of standard lactate solutions of known concentrations.

Prepare a reaction mixture containing the glycine buffer, NAD⁺, and LDH.

To separate tubes, add a small volume of the reaction mixture. Add either the standard

solutions, the diluted sample, or a blank (solvent) to the respective tubes.

Incubate the tubes at a controlled temperature (e.g., 37°C) for a set period (e.g., 15

minutes) to allow the reaction to complete.

Measure the absorbance of each solution at 340 nm using a spectrophotometer.

Create a calibration curve by plotting the absorbance of the standard solutions against

their known concentrations.

Determine the lactate concentration in the sample by interpolating its absorbance on the

calibration curve.

3.4.2 Alternative Method: High-Performance Liquid Chromatography (HPLC)
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For more complex matrices or for orthogonal validation, HPLC can be used.

Instrumentation and Columns:

An HPLC system equipped with a UV or refractive index (RI) detector.

A suitable column for organic acid analysis (e.g., a reverse-phase C18 column or a

specific ion-exchange column).

Mobile Phase:

A typical mobile phase for lactate analysis on a C18 column would be an acidic aqueous

buffer (e.g., dilute phosphoric acid or phosphate buffer at a low pH).

Procedure:

Prepare a calibration curve using standard solutions of aluminum lactate.

Inject the diluted sample and the standards onto the HPLC system.

Identify the lactate peak based on its retention time compared to the standards.

Quantify the lactate concentration based on the peak area and the calibration curve.

Calculation of Solubility
Calculate the concentration of lactate in the original, undiluted supernatant by multiplying the

measured concentration by the dilution factor.

Convert the concentration of lactate to the concentration of aluminum lactate using their

stoichiometric relationship (3 moles of lactate per 1 mole of aluminum lactate) and the

molecular weight of aluminum lactate (294.19 g/mol ).

Express the final solubility in the desired units, such as g/L or mol/L.

Conclusion
While aluminum lactate is established as being soluble in water, there is a clear deficiency in

the availability of precise, quantitative solubility data across a range of temperatures and in
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various organic solvents. This guide provides a robust experimental framework for researchers

to systematically determine the solubility of aluminum lactate. The detailed protocols for

sample preparation and analytical quantification are designed to yield reliable and reproducible

data, which is essential for the effective formulation and application of this compound in

scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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